Diethyl 2,4,6-trimethylbenzoylphosphonate

• CAS No.: 76814-91-0
• Molecular Formula: C14H21O4P
• Molecular Weight: 284.29 g/mol
• IUPAC Name: diethoxyphosphoryl-(2,4,6-trimethylphenyl)methanone
• InChI: InChI=1S/C14H21O4P/c1-6-17-19(16,18-7-2)14(15)13-11(4)8-10(3)9-12(13)5/h8-9H,6-7H2,1-5H3
• InChI Key: KDONFNVMZBKJTJ-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(=O)C1=C(C=C(C=C1C)C)C)OCC

Description

Diethyl 2,4,6-trimethylbenzoylphosphonate is a useful research compound. Its molecular formula is C14H21O4P and its molecular weight is 284.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

91 parts of 2,4,6-trimethylbenzoyl chloride are introduced into an apparatus as described in Example 1. 83 parts of triethyl phosphite are added in the course of 15 minutes at 60° C., after which the mixture is stirred for 8 hours at 80° C. The material discharged from the flask is distilled under a pressure of 0.4 mm and the fraction boiling at 120°-122° C. under this pressure is collected. 51 parts (36 percent of theory) of diethyl 2,4,6-trimethylbenzoylphosphonate are obtained as a pale yellowish liquid.